Cas no 1330755-46-8 (ethyl 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylate)

• Product Name: ethyl 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylate
• CAS No: 1330755-46-8
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• MDL: MFCD19981635
• CID: 4588643
• PubChem ID: 102537417
• Update Time: 2025-05-26

ethyl 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-[1,3,4]thiadiazole-2-carboxylic acid ethyl ester
• ethyl 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylate
• 1,3,4-Thiadiazole-2-carboxylic acid, 5-cyclopropyl-, ethyl ester

• MDL： MFCD19981635
• Inchi： 1S/C8H10N2O2S/c1-2-12-8(11)7-10-9-6(13-7)5-3-4-5/h5H,2-4H2,1H3
• InChI Key： UEARHRMLGMIDMJ-UHFFFAOYSA-N
• SMILES： S1C(C2CC2)=NN=C1C(OCC)=O

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.3Ų

Additional information on ethyl 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylate

Ethyl 5-Cyclopropyl-1,3,4-Thiadiazole-2-Carboxylate: A Comprehensive Overview

Ethyl 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylate (CAS No. 1330755-46-8) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied due to their unique chemical properties and potential applications in various industries. The structure of ethyl 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylate is characterized by a thiadiazole ring system with a cyclopropyl substituent at position 5 and an ethoxycarbonyl group at position 2. These structural features contribute to its distinctive reactivity and functionality.

The synthesis of ethyl 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylate involves a series of well-established organic reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the thiadiazole ring while maintaining high purity. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical processes.

Ethyl 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylate has demonstrated potential in several application areas. In the field of agriculture, it has been investigated as a component in herbicides due to its ability to inhibit specific enzymatic pathways in plants. Recent research has highlighted its effectiveness in controlling invasive species without causing significant harm to non-target organisms. Additionally, this compound has shown promise in pharmaceutical applications, particularly as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties.

The environmental impact of ethyl 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylate has also been a topic of interest. Studies have examined its biodegradability under various conditions, revealing that it undergoes rapid degradation in aerobic environments. This characteristic is crucial for ensuring that its use in agricultural and industrial settings does not lead to long-term accumulation in ecosystems.

In conclusion, ethyl 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylate (CAS No. 1330755-46-8) represents a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable environmental profile make it an attractive candidate for further research and development. As advancements in synthetic methodologies and application studies continue to emerge, this compound is poised to play an increasingly important role in modern chemistry.